6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide

• IUPAC Name: 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-27-20-11-4-16(5-12-20)3-2-14-23-22(26)18-8-13-21(24-15-18)17-6-9-19(25)10-7-17/h4-13,15,25H,2-3,14H2,1H3,(H,23,26)
• InChI Key: URUNTIUVCXRZIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCNC(=O)C2=CN=C(C=C2)C3=CC=C(C=C3)O
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide, also known as HONH-3-PPP, is a novel compound that has been studied for its potential therapeutic applications. This compound belongs to the class of nicotinamide derivatives and has been found to exhibit several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is not fully understood, but it is believed to involve the modulation of several cellular pathways. 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant response elements. Additionally, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide can protect neuronal cells from oxidative stress-induced cell death. Additionally, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In vivo studies have also demonstrated the potential of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide as an anti-tumor agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. Additionally, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to exhibit low toxicity, which makes it a safer alternative to other compounds that may be toxic. One of the limitations of using 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in lab experiments is its limited solubility in water, which may require the use of organic solvents.

Future Directions

There are several future directions for the research on 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. One area of research could be the development of new synthetic methods to improve the yield and purity of the compound. Additionally, further studies could be conducted to elucidate the mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide and to identify the cellular pathways that are modulated by the compound. Further studies could also be conducted to investigate the potential therapeutic applications of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in other diseases, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is a novel compound that has shown promise as a potential therapeutic agent in several scientific research studies. The compound exhibits several interesting properties, including neuroprotection, anti-inflammatory effects, and anti-tumor effects. Further research is needed to fully understand the mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide and to identify its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide involves a multi-step process that starts with the reaction of 4-methoxyphenylacetonitrile with 2-bromo-4-hydroxyacetophenone. This reaction yields 2-bromo-4-(4-methoxyphenyl)-3-oxobutanenitrile, which is then reacted with 3-(aminopropyl)nicotinamide to produce 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. The synthesis method has been optimized to yield high purity and high yields of the final product.

Scientific Research Applications

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been studied for its potential therapeutic applications in several scientific research studies. Some of the areas where 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has shown promise include neuroprotection, anti-inflammatory effects, and anti-tumor effects. In vitro and in vivo studies have demonstrated the potential of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide as a therapeutic agent for the treatment of several diseases.